Cas no 315693-17-5 (2-({10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9,11-tetraen-12-yl}sulfanyl)-N-(2-phenylethyl)acetamide)

$2-({10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9,11-tetraen-12-yl}sulfanyl)-N-(2-phenylethyl)acetamide structure$

315693-17-5 structure

Product Name:2-({10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9,11-tetraen-12-yl}sulfanyl)-N-(2-phenylethyl)acetamide

CAS No:315693-17-5

MF:C₂₀H₂₁N₃OS₂

MW:383.530241727829

CID:5912747

PubChem ID:982912

Update Time:2023-11-23

2-({10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9,11-tetraen-12-yl}sulfanyl)-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-({10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9,11-tetraen-12-yl}sulfanyl)-N-(2-phenylethyl)acetamide
- SR-01000471481-1
- 2-[(10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraen-12-yl)sulfanyl]-N-(2-phenylethyl)acetamide
- Z20233939
- ChemDiv1_008340
- 315693-17-5
- F0825-0432
- 2-[(2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio]-N-(2-phenylethyl)acetamide
- DivK1c_002980
- CDS1_001940
- SR-01000471481
- UPCMLD0ENAT0513-9157:001
- 2-({10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraen-12-yl}sulfanyl)-N-(2-phenylethyl)acetamide
- 2-((2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio)-N-phenethylacetamide
- HMS610L02
- AKOS001060553
- Acetamide, 2-[(6,7-dihydro-2-methyl-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-yl)thio]-N-(2-phenylethyl)-
- Inchi： 1S/C20H21N3OS2/c1-13-22-19(18-15-8-5-9-16(15)26-20(18)23-13)25-12-17(24)21-11-10-14-6-3-2-4-7-14/h2-4,6-7H,5,8-12H2,1H3,(H,21,24)
- InChI Key： YBMZLSLTHBZQTP-UHFFFAOYSA-N
- SMILES： C(NCCC1=CC=CC=C1)(=O)CSC1N=C(C)N=C2SC3CCCC=3C2=1

Computed Properties

Exact Mass: 383.11260465g/mol
Monoisotopic Mass: 383.11260465g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 486
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 108Å²

Experimental Properties

Density: 1.32±0.1 g/cm3(Predicted)
pka: 13.92±0.46(Predicted)

2-({10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9,11-tetraen-12-yl}sulfanyl)-N-(2-phenylethyl)acetamide Pricemore >>

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